Cas no 1396863-75-4 (N-4-({2-3-(1H-imidazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylbutanamide)

• Product Name: N-4-({2-3-(1H-imidazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylbutanamide
• CAS No: 1396863-75-4
• MF: C₁₉H₂₂N₆O₄S
• MW: 430.480782032013
• CID: 6092239
• PubChem ID: 71790919
• Update Time: 2025-10-20

N-4-({2-3-(1H-imidazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-4-({2-3-(1H-imidazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylbutanamide
• N-[4-[2-(3-imidazol-1-yl-6-oxopyridazin-1-yl)ethylsulfamoyl]phenyl]butanamide
• VU0538368-1
• 1396863-75-4
• F6232-0278
• N-[4-({2-[3-(1H-imidazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}sulfamoyl)phenyl]butanamide
• N-(4-(N-(2-(3-(1H-imidazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)sulfamoyl)phenyl)butyramide
• AKOS024540827

• Inchi： 1S/C19H22N6O4S/c1-2-3-18(26)22-15-4-6-16(7-5-15)30(28,29)21-11-13-25-19(27)9-8-17(23-25)24-12-10-20-14-24/h4-10,12,14,21H,2-3,11,13H2,1H3,(H,22,26)
• InChI Key： GYPPNSITBNDWNF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NCCN2N=C(N3C=NC=C3)C=CC2=O)(=O)=O)C=C1)(=O)CCC

Computed Properties

• Exact Mass: 430.14232438g/mol
• Monoisotopic Mass: 430.14232438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 134Ų

Additional information on N-4-({2-3-(1H-imidazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylbutanamide

Professional Introduction to Compound with CAS No. 1396863-75-4 and Product Name: N-4-({2-3-(1H-imidazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylbutanamide

This compound, identified by the CAS number 1396863-75-4, is a sophisticated organic molecule with significant potential in the field of pharmaceutical chemistry. The product name, N-4-({2-3-(1H-imidazol-1-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}sulfamoyl)phenylbutanamide, provides a detailed structural insight into its molecular composition, which includes key functional groups such as imidazole, pyridazine, sulfamoyl, and phenylbutanamide. These components contribute to its unique chemical properties and biological activities, making it a subject of interest for researchers exploring novel therapeutic agents.

The structural framework of this compound incorporates a heterocyclic system that is known to exhibit a wide range of pharmacological effects. Specifically, the presence of the 1H-imidazol-1-yl moiety suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes. The pyridazine ring further enhances its pharmacological profile by contributing to its solubility and bioavailability. These features make it an attractive candidate for further investigation in drug discovery.

In recent years, there has been growing interest in the development of molecules that can modulate inflammatory pathways and immune responses. The sulfamoyl group in this compound is particularly noteworthy, as it is known to enhance binding affinity to biological targets and improve metabolic stability. This has led to its exploration in the context of anti-inflammatory and immunomodulatory therapies. Current research indicates that compounds with similar structural motifs have shown promise in preclinical studies for conditions such as autoimmune diseases and chronic inflammation.

The phenylbutanamide portion of the molecule adds another layer of complexity, contributing to its potential role as a pharmacophore. Phenylbutanamides have been studied for their ability to interact with central nervous system receptors, making them relevant in the development of treatments for neurological disorders. The combination of these structural elements suggests that this compound may have multifaceted therapeutic applications.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions and pharmacological effects. By leveraging techniques such as molecular docking and virtual screening, researchers can identify potential binding sites and assess the likelihood of successful drug candidates. The compound in question has been subjected to these analyses, revealing promising interactions with targets involved in pain signaling and neuroprotection. These findings align with ongoing research efforts aimed at developing novel analgesics and neuroprotective agents.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful control of reaction conditions to ensure high yield and purity. Researchers have employed advanced synthetic methodologies, including transition metal-catalyzed reactions and protecting group strategies, to construct the complex framework efficiently. This level of synthetic expertise is crucial for producing compounds that can be further evaluated in biological assays.

Evaluation of the compound's biological activity has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with relevant enzymes and receptors, while in vivo studies aim to evaluate its efficacy and safety profiles. Preliminary results suggest that the compound exhibits moderate activity in modulating inflammatory pathways without significant side effects. These findings are encouraging and warrant further investigation into its potential therapeutic applications.

The development of new pharmaceuticals is a lengthy and complex process that requires extensive testing across multiple stages. However, compounds like this one offer hope for addressing unmet medical needs by providing novel chemical entities with unique pharmacological profiles. As research continues, additional insights into its mechanisms of action will be gained, which could lead to optimized derivatives with enhanced efficacy and reduced toxicity.

In conclusion, the compound identified by CAS number 1396863-75-4 represents a significant advancement in pharmaceutical chemistry. Its intricate structure, characterized by functional groups such as 1H-imidazol-1-yl, pyridazine, sulfamoyl, and phenylbutanamide, contributes to its potential as a therapeutic agent. Ongoing research into its biological activities and mechanisms of action holds promise for future medical applications.